Cas no 346611-58-3 (3-Bromo-4-[(4-fluorobenzyl)-oxy]-5-methoxybenzaldehyde)

• Product Name: 3-Bromo-4-[(4-fluorobenzyl)-oxy]-5-methoxybenzaldehyde
• CAS No: 346611-58-3
• MF: C₁₅H₁₂BrFO₃
• MW: 339.156387329102
• MDL: MFCD01990245
• CID: 3044084
• PubChem ID: 674619
• Update Time: 2024-11-05

3-Bromo-4-[(4-fluorobenzyl)-oxy]-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-[(4-fluorobenzyl)-oxy]-5-methoxybenzaldehyde
• ZERENEX E/4048053
• 3-BROMO-4-[(4-FLUOROBENZYL)OXY]-5-METHOXYBENZALDEHYDE
• Benzaldehyde, 3-bromo-4-[(4-fluorophenyl)methoxy]-5-methoxy-
• Oprea1_595355
• STK198757
• BBL024004
• 3-bromo-4-[(4-fluorophenyl)methoxy]-5-methoxybenzaldehyde
• 3-Bromo-4-((4-fluorobenzyl)oxy)-5-methoxybenzaldehyde
• ST033146
• starbld0032644
• ALBB-033644
• VS-07601
• MFCD01990245
• AKOS000287534
• CS-0118325
• KFWBNKUHCNGZRM-UHFFFAOYSA-N
• 346611-58-3

• MDL： MFCD01990245
• Inchi： 1S/C15H12BrFO3/c1-19-14-7-11(8-18)6-13(16)15(14)20-9-10-2-4-12(17)5-3-10/h2-8H,9H2,1H3
• InChI Key： KFWBNKUHCNGZRM-UHFFFAOYSA-N
• SMILES： COC1C=C(C=O)C=C(Br)C=1OCC1C=CC(F)=CC=1

Computed Properties

• Exact Mass: 337.99538g/mol
• Monoisotopic Mass: 337.99538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 429.6±40.0 °C at 760 mmHg
• Flash Point: 213.6±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-Bromo-4-[(4-fluorobenzyl)-oxy]-5-methoxybenzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)